Cas no 944388-71-0 (4-Amino-6-chloro-3-nitro-2-pyridinecarbonitrile)

• Product Name: 4-Amino-6-chloro-3-nitro-2-pyridinecarbonitrile
• CAS No: 944388-71-0
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 1012000
• Update Time: 2024-02-08

4-Amino-6-chloro-3-nitro-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloro-3-nitro-2-pyridinecarbonitrile
• 4-AMINO-2, 6-DICHLORO-3-NITROPYRIDINE
• 2-Pyridinecarbonitrile, 4-amino-6-chloro-3-nitro-

• MDL： MFCD18632999
• Inchi： 1S/C6H3ClN4O2/c7-5-1-3(9)6(11(12)13)4(2-8)10-5/h1H,(H2,9,10)
• InChI Key： KAYQVFYDILZZJH-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=CC(N)=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 488.3±45.0 °C(Predicted)
• pka: -4.52±0.50(Predicted)